Cas no 1257293-76-7 (4-(azetidin-3-yl)-1-methylpiperazin-2-one)

• Product Name: 4-(azetidin-3-yl)-1-methylpiperazin-2-one
• CAS No: 1257293-76-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD20389973
• CID: 2106481
• PubChem ID: 59606052
• Update Time: 2025-05-20

4-(azetidin-3-yl)-1-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-azetidinyl)-1-methyl-2-Piperazinone
• JUVHXMNFPMUCMM-UHFFFAOYSA-N
• 4-Azetidin-3-yl-1-methylpiperazin-2-one
• 4-(azetidin-3-yl)-1-methylpiperazin-2-one

• MDL： MFCD20389973
• Inchi： 1S/C8H15N3O/c1-10-2-3-11(6-8(10)12)7-4-9-5-7/h7,9H,2-6H2,1H3
• InChI Key： JUVHXMNFPMUCMM-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1C)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 35.6

Additional information on 4-(azetidin-3-yl)-1-methylpiperazin-2-one

Research Briefing on 4-(azetidin-3-yl)-1-methylpiperazin-2-one (CAS: 1257293-76-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with azetidine and piperazine moieties, particularly 4-(azetidin-3-yl)-1-methylpiperazin-2-one (CAS: 1257293-76-7). This compound has garnered attention due to its potential as a versatile scaffold in drug discovery, especially in the development of kinase inhibitors and modulators of protein-protein interactions. The unique structural features of this molecule, including its constrained azetidine ring and the presence of a methylpiperazin-2-one group, contribute to its pharmacological properties and binding affinity for various biological targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 4-(azetidin-3-yl)-1-methylpiperazin-2-one derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's potency and selectivity. The results demonstrated that modifications at the azetidine nitrogen significantly influenced the inhibitory activity against CDK4/6, with certain derivatives exhibiting IC50 values in the low nanomolar range. These findings suggest the potential of this scaffold in developing targeted therapies for cancer, particularly in CDK4/6-dependent malignancies.

In another study, researchers investigated the role of 4-(azetidin-3-yl)-1-methylpiperazin-2-one in modulating G protein-coupled receptors (GPCRs). The compound was found to act as an allosteric modulator of the adenosine A2A receptor, a target of interest in neurodegenerative diseases and inflammation. Molecular docking studies revealed that the azetidine ring forms critical hydrogen bonds with residues in the receptor's allosteric binding site, while the methylpiperazin-2-one moiety contributes to the compound's metabolic stability. These insights could pave the way for designing novel GPCR modulators with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, recent efforts have focused on developing efficient and scalable routes to 4-(azetidin-3-yl)-1-methylpiperazin-2-one. A 2024 publication in Organic Process Research & Development described a novel asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and overall yields of 70-75%. This advancement addresses previous challenges in accessing enantiomerically pure forms of the compound, which is crucial for its application in chiral drug development.

The pharmacokinetic properties of 4-(azetidin-3-yl)-1-methylpiperazin-2-one have also been characterized in preclinical studies. The compound demonstrates favorable absorption and distribution profiles, with moderate plasma protein binding (60-70%) and good blood-brain barrier penetration. Metabolism studies indicate that the compound undergoes primarily hepatic clearance, with the azetidine ring remaining intact during first-pass metabolism, suggesting its metabolic stability.

Looking forward, the versatility of 4-(azetidin-3-yl)-1-methylpiperazin-2-one as a pharmacophore continues to inspire new research directions. Current investigations include its application in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's balanced physicochemical properties and demonstrated biological activities position it as a valuable tool in medicinal chemistry and drug discovery efforts targeting challenging biological pathways.